Cas no 2096992-04-8 (tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
• CAS No: 2096992-04-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5711213
• PubChem ID: 126961397
• Update Time: 2026-03-11

tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-{3-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YLCARBAMATE
• SCHEMBL23208962
• t-Butyl N-{3-methyl-8-azabicyclo[3.2.1]octan-3-yl}carbamate
• tert-Butyl n-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
• tert-butyl N-{3-methyl-8-azabicyclo[3.2.1]octan-3-yl}carbamate
• 2096992-04-8
• tert-butyl (3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
• tert-Butyl N-[exo-3-methyl-8-azabicyclo[3.2.1]octan-3-yl]carbamate
• 3-(Boc-amino)-3-methyl-8-azabicyclo[3.2.1]octane
• CS-W000039
• MFCD30728460
• P21147
• tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-13(4)7-9-5-6-10(8-13)14-9/h9-10,14H,5-8H2,1-4H3,(H,15,16)
• InChI Key： HARRTJTXPGGUIH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C)CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids